3-(1-Benzofuran-2-carbonyl)-1-(3-morpholin-4-ium-4-ylpropyl)-5-oxo-2-thiophen-2-yl-2H-pyrrol-4-olate
3-(1-Benzofuran-2-carbonyl)-1-(3-morpholin-4-ium-4-ylpropyl)-5-oxo-2-thiophen-2-yl-2H-pyrrol-4-olate
Brand Name:
Vulcanchem
CAS No.:
618365-47-2
VCID:
VC0384648
InChI:
InChI=1S/C24H24N2O5S/c27-22(18-15-16-5-1-2-6-17(16)31-18)20-21(19-7-3-14-32-19)26(24(29)23(20)28)9-4-8-25-10-12-30-13-11-25/h1-3,5-7,14-15,21,28H,4,8-13H2
SMILES:
C1COCC[NH+]1CCCN2C(C(=C(C2=O)[O-])C(=O)C3=CC4=CC=CC=C4O3)C5=CC=CS5
Molecular Formula:
C24H24N2O5S
Molecular Weight:
452.5g/mol
3-(1-Benzofuran-2-carbonyl)-1-(3-morpholin-4-ium-4-ylpropyl)-5-oxo-2-thiophen-2-yl-2H-pyrrol-4-olate
CAS No.: 618365-47-2
Main Products
VCID: VC0384648
Molecular Formula: C24H24N2O5S
Molecular Weight: 452.5g/mol
| CAS No. | 618365-47-2 |
|---|---|
| Product Name | 3-(1-Benzofuran-2-carbonyl)-1-(3-morpholin-4-ium-4-ylpropyl)-5-oxo-2-thiophen-2-yl-2H-pyrrol-4-olate |
| Molecular Formula | C24H24N2O5S |
| Molecular Weight | 452.5g/mol |
| IUPAC Name | 3-(1-benzofuran-2-carbonyl)-1-(3-morpholin-4-ium-4-ylpropyl)-5-oxo-2-thiophen-2-yl-2H-pyrrol-4-olate |
| Standard InChI | InChI=1S/C24H24N2O5S/c27-22(18-15-16-5-1-2-6-17(16)31-18)20-21(19-7-3-14-32-19)26(24(29)23(20)28)9-4-8-25-10-12-30-13-11-25/h1-3,5-7,14-15,21,28H,4,8-13H2 |
| Standard InChIKey | YWGISLBSIFWGDS-UHFFFAOYSA-N |
| SMILES | C1COCC[NH+]1CCCN2C(C(=C(C2=O)[O-])C(=O)C3=CC4=CC=CC=C4O3)C5=CC=CS5 |
| Canonical SMILES | C1COCC[NH+]1CCCN2C(C(=C(C2=O)[O-])C(=O)C3=CC4=CC=CC=C4O3)C5=CC=CS5 |
| PubChem Compound | 3895846 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume